1-benzyl-4-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)piperazine

• IUPAC Name: 1-benzyl-4-(2-bicyclo[2.2.1]hept-5-enylmethyl)piperazine
• InChI: InChI=1S/C19H26N2/c1-2-4-16(5-3-1)14-20-8-10-21(11-9-20)15-19-13-17-6-7-18(19)12-17/h1-7,17-19H,8-15H2
• InChI Key: VUWCGXZFELHEBO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2CC3CC2C=C3)CC4=CC=CC=C4
• Molecular Formula: C19H26N2
• Molecular Weight: 282.4 g/mol

Description

The compound “1-benzyl-4-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)piperazine” is a complex organic molecule that contains a piperazine ring, a bicyclo[2.2.1]hept-5-en-2-ylmethyl group, and a benzyl group. Piperazine is a six-membered ring containing two nitrogen atoms at opposite positions in the ring. The bicyclo[2.2.1]hept-5-en-2-ylmethyl group is a type of cycloalkene, a hydrocarbon with a ring structure containing a carbon-carbon double bond. The benzyl group is a common substituent in organic chemistry, consisting of a phenyl ring directly attached to a methylene (-CH2-) group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic and piperazine rings. The exact structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactions of this compound could involve the piperazine ring, the bicyclic ring, or the benzyl group, depending on the conditions and reagents used.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially have biological activity, depending on its structure and the presence of functional groups.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its physical and chemical properties, or exploring its potential biological activity.